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A comprehensive analysis of emerging biomarkers has identified ELA-11, a peptide fragment of
the hormone ELABELA, as a promising new diagnostic biomarker for heart failure. This guide
provides an objective comparison of ELA-11's performance against established and alternative
biomarkers, supported by experimental data, to assist researchers, scientists, and drug
development professionals in evaluating its potential.

Executive Summary

Heart failure remains a significant global health challenge, necessitating the development of
more precise and reliable diagnostic tools. While natriuretic peptides like NT-proBNP are the
current gold standard, their limitations have spurred the search for novel biomarkers. ELA-11,
acting through the Apelin receptor (APJ), has demonstrated a potential role in cardiovascular
regulation and heart failure pathophysiology. This guide presents a comparative analysis of
ELA-11 against NT-proBNP, soluble ST2 (sST2), and Galectin-3, focusing on their diagnostic
accuracy and the experimental protocols for their measurement.

Comparative Diagnostic Performance

The diagnostic utility of a biomarker is primarily assessed by its sensitivity, specificity, and the
Area Under the Receiver Operating Characteristic (ROC) Curve (AUC). The following table
summarizes the available data for ELA-11 (as ELABELA) and its key comparators in the
context of heart failure diagnosis.
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Failure
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with
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Galectin-3 0.927 77.78% 95% o [6]
Ejection
Fraction
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Chronic Heart
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Signaling Pathway and Experimental Workflow
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To understand the biological role of ELA-11 and the general process of its quantification, the
following diagrams illustrate its signaling pathway and a typical experimental workflow for
biomarker measurement.
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ELA-11 Signaling Pathway
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Biomarker Measurement Workflow

1. Sample Collection
(e.g., Plasma, Serum)

2. Sample Preparation
(e.g., Dilution, Centrifugation)

3. Immunoassay (ELISA)
- Add sample to antibody-coated plate
- Incubation steps

- Add detection antibody
- Add substrate

4. Data Acquisition
(Read absorbance at 450 nm)

5. Data Analysis
(Calculate concentration from standard curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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